Cas no 1892122-76-7 (3-(3-bromo-5-methylphenyl)-2,2-dimethylpropanoic acid)

• Product Name: 3-(3-bromo-5-methylphenyl)-2,2-dimethylpropanoic acid
• CAS No: 1892122-76-7
• MF: C₁₂H₁₅BrO₂
• MW: 271.150303125381
• CID: 6171891
• PubChem ID: 117430458
• Update Time: 2025-07-17

3-(3-bromo-5-methylphenyl)-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-5-methylphenyl)-2,2-dimethylpropanoic acid
• 1892122-76-7
• EN300-1915758

• Inchi： 1S/C12H15BrO2/c1-8-4-9(6-10(13)5-8)7-12(2,3)11(14)15/h4-6H,7H2,1-3H3,(H,14,15)
• InChI Key： QAAVWBAWGUMTRQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C=1)CC(C(=O)O)(C)C

Computed Properties

• Exact Mass: 270.02554g/mol
• Monoisotopic Mass: 270.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(3-bromo-5-methylphenyl)-2,2-dimethylpropanoic acid

Research Brief on 3-(3-bromo-5-methylphenyl)-2,2-dimethylpropanoic acid (CAS: 1892122-76-7): Recent Advances and Applications

The compound 3-(3-bromo-5-methylphenyl)-2,2-dimethylpropanoic acid (CAS: 1892122-76-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This small molecule, characterized by its unique brominated aromatic and dimethylpropanoic acid structure, has shown promising potential in various therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of anti-inflammatory and anticancer agents. The bromine substituent at the meta position of the phenyl ring enhances its reactivity, making it a valuable building block in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of 3-(3-bromo-5-methylphenyl)-2,2-dimethylpropanoic acid on cyclooxygenase-2 (COX-2), a critical enzyme involved in inflammation. The study demonstrated that this compound exhibits selective COX-2 inhibition with an IC50 value of 0.8 μM, significantly lower than that of traditional nonsteroidal anti-inflammatory drugs (NSAIDs). Molecular docking simulations revealed that the bromine atom forms a halogen bond with the active site of COX-2, contributing to its high affinity and specificity. These findings suggest its potential as a lead compound for developing next-generation anti-inflammatory therapeutics.

Another notable application of 3-(3-bromo-5-methylphenyl)-2,2-dimethylpropanoic acid lies in its use as a precursor for the synthesis of kinase inhibitors. A recent Nature Communications article (2024) highlighted its incorporation into a series of pyrazole derivatives targeting the epidermal growth factor receptor (EGFR). The brominated phenyl moiety was found to enhance the binding affinity of these derivatives to EGFR's ATP-binding pocket, leading to improved antitumor activity in vitro and in vivo. Notably, one derivative exhibited a 70% reduction in tumor growth in a xenograft model of non-small cell lung cancer, underscoring the compound's therapeutic potential.

Beyond its pharmacological applications, 3-(3-bromo-5-methylphenyl)-2,2-dimethylpropanoic acid has also been explored in chemical biology as a versatile probe for protein labeling. A 2024 ACS Chemical Biology study utilized its bromine group for site-specific modification of cysteine residues in proteins via thiol-ene click chemistry. This approach enabled the development of a novel class of fluorescent probes for real-time imaging of protein dynamics in live cells. The dimethylpropanoic acid moiety provided excellent water solubility, addressing a common limitation of hydrophobic probes.

Despite these advances, challenges remain in the optimization of 3-(3-bromo-5-methylphenyl)-2,2-dimethylpropanoic acid derivatives for clinical applications. Recent pharmacokinetic studies have identified issues with metabolic stability, particularly rapid glucuronidation of the carboxylic acid group. Current research efforts, as reported in a 2024 European Journal of Medicinal Chemistry paper, are focusing on prodrug strategies and structural modifications to improve oral bioavailability while maintaining target engagement. These developments highlight the compound's evolving role in drug discovery pipelines.

In conclusion, 3-(3-bromo-5-methylphenyl)-2,2-dimethylpropanoic acid (CAS: 1892122-76-7) represents a multifaceted tool in modern chemical biology and pharmaceutical research. Its unique structural features enable diverse applications ranging from anti-inflammatory drug development to chemical probe design. As research continues to unravel its full potential, this compound is poised to contribute significantly to the development of novel therapeutic agents and research tools in the coming years.